Cas no 944898-81-1 (3-Iodo-4-methoxy-1H-indazole)

• Product Name: 3-Iodo-4-methoxy-1H-indazole
• CAS No: 944898-81-1
• Molecular Formula: C₈H₇N₂OI
• Molecular Weight: 274.05798
• MDL: MFCD10696794
• CID: 1040474
• PubChem ID: 70700906

3-Iodo-4-methoxy-1H-indazole Properties

Names and Identifiers

• 3-Iodo-4-methoxy-1H-indazole
• 1H-Indazole, 3-iodo-4-Methoxy-
• 3-iodo-4-methoxy-2H-indazole
• DTXSID70743694
• F17790
• 944898-81-1
• AB58183
• SCHEMBL14631557
• DB-348317

• MDL： MFCD10696794
• InChIKey： WTBLMJGTCGQTPN-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H7IN2O/c1-12-6-4-2-3-5-7(6)8(9)11-10-5/h2-4H,1H3,(H,10,11)
• SMILES： COC1=CC=CC2=C1C(=NN2)I

Computed Properties

• Exact Mass: 273.96031g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 273.96031g/mol
• Heavy Atom Count: 12
• Complexity: 167
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 37.9Ų

Experimental Properties

• Solubility: Very slightly soluble (0.44 g/l) (25 º C),
• Density: 1.941±0.06 g/cm3 (20 ºC 760 Torr),